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Compound of Interest

Compound Name: Wulfenioidin H

Cat. No.: B15138886 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the biological activities of Wulfenioidin diterpenoids, supported by

experimental data. The information is presented to facilitate the evaluation of these compounds

for potential therapeutic applications.

Data Presentation: Bioactivity of Wulfenioidin
Diterpenoids
The following tables summarize the quantitative data on the anti-Zika virus and anti-

inflammatory activities of various Wulfenioidin diterpenoids isolated from Orthosiphon

wulfenioides.

Table 1: Anti-Zika Virus (ZIKV) Activity of Wulfenioidin Diterpenoids
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Compound EC50 (µM)
Cytotoxicity (CC50
in Vero cells, µM)

Notes

Wulfenioidin F

(Compound 3)
8.07 > 100

Interferes with ZIKV

replication by

inhibiting the

expression of the

ZIKV envelope (E)

protein.[1]

Wulfenioidin H

(Compound 5)
8.50 > 100

Interferes with ZIKV

replication by

inhibiting the

expression of the

ZIKV envelope (E)

protein.[1]

Table 2: NLRP3 Inflammasome Inhibitory Activity of Wulfenioidones

Compound LDH Inhibition IC50 (µM) Mechanism of Action

Wulfenioidones A-D, F, H 0.23 - 3.43

Prevents mononuclear

macrophage cell pyroptosis

induced by LPS and nigericin.

Selectively inhibit the NLRP3

inflammasome.

Signaling Pathways and Experimental Workflow
The biological activities of Wulfenioidin diterpenoids are attributed to their interaction with

specific cellular signaling pathways. The diagrams below illustrate the proposed mechanism of

action for their anti-Zika virus and anti-inflammatory effects, along with a general experimental

workflow for their evaluation.
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Proposed Anti-Zika Virus Signaling Pathway of Wulfenioidin Diterpenoids
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General Experimental Workflow for Evaluating Wulfenioidin Diterpenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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